Cas no 1310315-70-8 (2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine)

• Product Name: 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine
• CAS No: 1310315-70-8
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 6014622
• PubChem ID: 95419134
• Update Time: 2025-11-05

2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine
• EN300-1282563
• [2-(4-chloro-3-methylphenyl)ethyl](ethyl)amine
• 1310315-70-8

• Inchi： 1S/C11H16ClN/c1-3-13-7-6-10-4-5-11(12)9(2)8-10/h4-5,8,13H,3,6-7H2,1-2H3
• InChI Key： UTJQLXUPBLNIII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CCNCC

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine

Introduction to 2-(4-Chloro-3-methylphenyl)ethyl(ethyl)amine (CAS No. 1310315-70-8)

2-(4-Chloro-3-methylphenyl)ethyl(ethyl)amine, with the CAS number 1310315-70-8, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a substituted phenyl ring and an ethylamine moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine is C₁₁H₁₆ClN, and its molecular weight is 203.70 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, particularly in the development of new drugs and advanced materials.

In the pharmaceutical industry, 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine has shown promise as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting specific receptors or enzymes. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory diseases.

Beyond pharmaceuticals, 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine has also found applications in the field of chemical synthesis. Its reactivity and functional groups allow it to participate in a variety of chemical reactions, such as nucleophilic substitution, coupling reactions, and condensation reactions. These reactions are crucial for the synthesis of complex organic molecules used in materials science, such as polymers and coatings. A study published in the Journal of Organic Chemistry highlighted the use of this compound in the synthesis of functionalized polymers with improved mechanical properties and enhanced biocompatibility.

The environmental impact of 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine is another area of active research. Scientists are investigating ways to synthesize this compound using more sustainable and environmentally friendly methods. Green chemistry principles are being applied to reduce waste generation and minimize the use of hazardous reagents. For example, researchers at the University of Cambridge have developed a catalytic process that uses renewable feedstocks and mild reaction conditions to produce this compound with high yield and selectivity.

In conclusion, 2-(4-chloro-3-methylphenyl)ethyl(ethyl)amine (CAS No. 1310315-70-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and reactivity make it an invaluable intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, ensuring its relevance in various scientific and industrial fields.